Cas no 2228276-87-5 (2,2-difluoro-1-(1H-pyrazol-4-yl)cyclopropane-1-carboxylic acid)

• Product Name: 2,2-difluoro-1-(1H-pyrazol-4-yl)cyclopropane-1-carboxylic acid
• CAS No: 2228276-87-5
• MF: C₇H₆F₂N₂O₂
• MW: 188.131548404694
• CID: 6241565
• PubChem ID: 165843054
• Update Time: 2025-05-20

2,2-difluoro-1-(1H-pyrazol-4-yl)cyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2,2-difluoro-1-(1H-pyrazol-4-yl)cyclopropane-1-carboxylic acid
• 2228276-87-5
• EN300-1949008

• Inchi： 1S/C7H6F2N2O2/c8-7(9)3-6(7,5(12)13)4-1-10-11-2-4/h1-2H,3H2,(H,10,11)(H,12,13)
• InChI Key： KWEDFIBHVGFRBW-UHFFFAOYSA-N
• SMILES： FC1(CC1(C(=O)O)C1C=NNC=1)F

Computed Properties

• Exact Mass: 188.03973376g/mol
• Monoisotopic Mass: 188.03973376g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 66Ų

Additional information on 2,2-difluoro-1-(1H-pyrazol-4-yl)cyclopropane-1-carboxylic acid

Introduction to 2,2-difluoro-1-(1H-pyrazol-4-yl)cyclopropane-1-carboxylic acid (CAS No. 2228276-87-5) in Modern Chemical and Pharmaceutical Research

2,2-difluoro-1-(1H-pyrazol-4-yl)cyclopropane-1-carboxylic acid, identified by the CAS number 2228276-87-5, is a sophisticated organic compound that has garnered significant attention in the realm of chemical and pharmaceutical research. This molecule, characterized by its unique structural features, including a cyclopropane ring and fluoro-substituted groups, presents a compelling platform for exploring novel biochemical interactions and therapeutic applications.

The structural motif of 2,2-difluoro-1-(1H-pyrazol-4-yl)cyclopropane-1-carboxylic acid combines the rigidity of the cyclopropane ring with the electron-withdrawing properties of fluorine atoms. The presence of a pyrazole moiety further enhances its potential as a pharmacophore, enabling diverse interactions with biological targets. Such structural characteristics make it an attractive candidate for drug discovery initiatives aimed at modulating enzyme activity and receptor binding.

In recent years, there has been a surge in interest regarding fluorinated compounds in medicinal chemistry due to their enhanced metabolic stability, improved bioavailability, and altered pharmacokinetic profiles. The fluorine atoms in 2,2-difluoro-1-(1H-pyrazol-4-yl)cyclopropane-1-carboxylic acid contribute to these desirable properties, making it a promising scaffold for developing next-generation therapeutics. Researchers have leveraged this compound to design molecules with potential applications in oncology, inflammation, and infectious diseases.

One of the most intriguing aspects of 2,2-difluoro-1-(1H-pyrazol-4-yl)cyclopropane-1-carboxylic acid is its ability to serve as a key intermediate in synthesizing more complex derivatives. The cyclopropane ring is known for its strain energy, which can be exploited to enhance reactivity and facilitate functionalization. This feature has been exploited in various synthetic pathways, allowing chemists to tailor the molecule’s properties for specific biological targets.

The pyrazole ring in 2,2-difluoro-1-(1H-pyrazol-4-yl)cyclopropane-1-carboxylic acid is particularly noteworthy for its role as a heterocyclic scaffold. Pyrazoles are well-documented for their broad spectrum of biological activities, including antiviral, anti-inflammatory, and anticancer effects. By integrating this moiety with the cyclopropane-fluorinated backbone, researchers have generated novel compounds that exhibit potent activity against various disease states.

Recent studies have highlighted the therapeutic potential of derivatives of 2,2-difluoro-1-(1H-pyrazol-4-yl)cyclopropane-1-carboxylic acid in modulating inflammatory pathways. The fluoro-substituents are particularly effective in enhancing binding affinity to biological targets, while the cyclopropane ring introduces unique conformational constraints that can improve drug-like properties. These findings have spurred further investigation into structurally related compounds as potential lead candidates for drug development.

The synthesis of 2,2-difluoro-1-(1H-pyrazol-4-yl)cyclopropane-1-carboxylic acid presents both challenges and opportunities for synthetic chemists. The strained cyclopropane ring requires careful handling to prevent decomposition during functionalization. However, advances in synthetic methodologies have made it possible to introduce various substituents while maintaining structural integrity. This flexibility has enabled the preparation of a diverse library of derivatives for biological testing.

In conclusion, 2,2-difluoro-1-(1H-pyrazol-4-y lcyclopropane - 1 - carbox y l) ac i d ( CAS No . 2228276 - 87 - 5 ) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and promising biological activities make it a valuable tool for drug discovery and development. As research continues to uncover new applications for this compound and its derivatives, 2228276 - 87 - 5 is poised to play a crucial role in shaping the future of medicinal chemistry.